1-(benzyloxy)-4-(dimethylphosphoryl)benzene
Overview
Description
1-(Benzyloxy)-4-(dimethylphosphoryl)benzene (BDPB) is a synthetic organic compound belonging to the class of organophosphorus compounds. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. BDPB has a wide range of applications in the fields of medicine, agriculture, and other industrial processes. It is also used as a catalyst in organic reactions. In
Scientific Research Applications
1-(benzyloxy)-4-(dimethylphosphoryl)benzene has been used extensively in scientific research due to its ability to act as a catalyst in organic reactions. It has been used in the synthesis of various pharmaceuticals and agrochemicals. 1-(benzyloxy)-4-(dimethylphosphoryl)benzene has also been used in the synthesis of various organophosphorus compounds and as a reagent for the detection of certain metals. 1-(benzyloxy)-4-(dimethylphosphoryl)benzene has also been used in the synthesis of various polymers and as a catalyst for the production of polymers with desired properties.
Mechanism of Action
1-(benzyloxy)-4-(dimethylphosphoryl)benzene acts as a catalyst in organic reactions due to its ability to form strong hydrogen bonds with other molecules. It can also form strong dipole-dipole interactions with other molecules. These interactions allow 1-(benzyloxy)-4-(dimethylphosphoryl)benzene to act as a catalyst in the formation of new molecules. 1-(benzyloxy)-4-(dimethylphosphoryl)benzene also acts as a Lewis acid, which means that it can accept electrons from other molecules and thus facilitate the formation of new molecules.
Biochemical and Physiological Effects
1-(benzyloxy)-4-(dimethylphosphoryl)benzene is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of various pharmaceuticals and agrochemicals. Therefore, it is possible that 1-(benzyloxy)-4-(dimethylphosphoryl)benzene may have indirect biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(benzyloxy)-4-(dimethylphosphoryl)benzene in lab experiments is its ability to act as a catalyst in organic reactions. It is also relatively easy to synthesize and can be stored for long periods of time. However, 1-(benzyloxy)-4-(dimethylphosphoryl)benzene is not very soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
Future research should focus on the use of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, further research should be conducted on the mechanism of action of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene and its potential biochemical and physiological effects. Further research could also focus on improving the solubility of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene in water and other solvents. In addition, future research should focus on the development of new synthetic methods for the synthesis of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene and other organophosphorus compounds. Finally, research should also focus on the use of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene in the production of polymers with desired properties.
Synthesis Methods
The synthesis of 1-(benzyloxy)-4-(dimethylphosphoryl)benzene can be achieved through the reaction of dimethylphosphoryl chloride (DMPC) and benzyl alcohol in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at room temperature and is usually completed in a few hours. The reaction produces the desired product, 1-(benzyloxy)-4-(dimethylphosphoryl)benzene, along with byproducts such as water and dimethylphosphate. The byproducts can be separated from the desired product by distillation or other separation techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzyloxy)-4-(dimethylphosphoryl)benzene involves the reaction of 1-bromo-4-(dimethylphosphoryl)benzene with benzyl alcohol in the presence of a base to form the desired product.", "Starting Materials": [ "1-bromo-4-(dimethylphosphoryl)benzene", "benzyl alcohol", "base (e.g. potassium carbonate)" ], "Reaction": [ "1. Dissolve 1-bromo-4-(dimethylphosphoryl)benzene and benzyl alcohol in a suitable solvent (e.g. DMF, DMSO).", "2. Add a base (e.g. potassium carbonate) to the reaction mixture and stir at room temperature for several hours.", "3. Monitor the reaction progress by TLC or other suitable analytical method.", "4. Once the reaction is complete, quench the reaction mixture with water and extract the product with an organic solvent (e.g. ethyl acetate).", "5. Purify the product by column chromatography or other suitable method to obtain 1-(benzyloxy)-4-(dimethylphosphoryl)benzene as a white solid." ] } | |
CAS RN |
2648941-81-3 |
Product Name |
1-(benzyloxy)-4-(dimethylphosphoryl)benzene |
Molecular Formula |
C15H17O2P |
Molecular Weight |
260.3 |
Purity |
95 |
Origin of Product |
United States |
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